Cas no 2680859-16-7 (tert-butyl N-(4-chlorophthalazin-1-yl)carbamate)

• Product Name: tert-butyl N-(4-chlorophthalazin-1-yl)carbamate
• CAS No: 2680859-16-7
• MF: C₁₃H₁₄ClN₃O₂
• MW: 279.722161769867
• CID: 5853620
• PubChem ID: 165911808
• Update Time: 2025-06-29

tert-butyl N-(4-chlorophthalazin-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680859-16-7
• EN300-28285831
• tert-butyl N-(4-chlorophthalazin-1-yl)carbamate

• Inchi： 1S/C13H14ClN3O2/c1-13(2,3)19-12(18)15-11-9-7-5-4-6-8(9)10(14)16-17-11/h4-7H,1-3H3,(H,15,17,18)
• InChI Key： BYSROESGANQSEY-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=CC2=C(N=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 279.0774544g/mol
• Monoisotopic Mass: 279.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.1Ų

Additional information on tert-butyl N-(4-chlorophthalazin-1-yl)carbamate

Introduction to Tert-butyl N-(4-chlorophthalazin-1-yl)carbamate (CAS No. 2680859-16-7)

Tert-butyl N-(4-chlorophthalazin-1-yl)carbamate, with the chemical formula corresponding to its CAS number 2680859-16-7, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of phthalazine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The presence of a tert-butyl group and a 4-chlorophthalazin-1-yl moiety in its structure imparts unique chemical properties that make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The phthalazine core is a heterocyclic aromatic ring system that has been extensively studied for its pharmacological properties. It is known for its ability to interact with various biological targets, including enzymes and receptors, which makes it a versatile scaffold for drug design. The introduction of a carbamate group at the nitrogen position further enhances its reactivity and functionality, allowing for further derivatization and modification. This structural feature is particularly useful in the development of bioactive molecules that require specific interactions with biological targets.

In recent years, there has been growing interest in phthalazine derivatives as potential therapeutic agents. These compounds have shown promise in various preclinical studies, particularly in the treatment of inflammatory diseases, cancer, and neurological disorders. The carbamate-functionalized phthalazines, such as Tert-butyl N-(4-chlorophthalazin-1-yl)carbamate, are being explored for their ability to modulate key biological pathways involved in these diseases. For instance, studies have indicated that certain phthalazine derivatives can inhibit inflammatory cytokine production and reduce oxidative stress, making them attractive candidates for anti-inflammatory therapies.

The synthesis of Tert-butyl N-(4-chlorophthalazin-1-yl)carbamate involves multi-step organic reactions that require precise control over reaction conditions. The tert-butyl group provides steric hindrance, which can influence the reactivity of the molecule and its interactions with biological targets. Additionally, the chlorophthalazin-1-yl moiety introduces a site for further functionalization, allowing chemists to tailor the compound's properties for specific applications. The synthesis typically involves the reaction of 4-chlorophthalazine with tert-butyl carbamate under controlled conditions, often in the presence of suitable catalysts or bases to facilitate the formation of the desired product.

The pharmacological activity of Tert-butyl N-(4-chlorophthalazin-1-yl)carbamate has been investigated in several preclinical models. Initial studies have suggested that this compound exhibits moderate anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response. Specifically, it has been observed to reduce the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). These findings are particularly promising for the development of novel anti-inflammatory drugs that could offer alternative treatments for chronic inflammatory diseases.

Beyond its anti-inflammatory properties, Tert-butyl N-(4-chlorophthalazin-1-yl)carbamate has also shown potential in other therapeutic areas. Research has indicated that this compound may exhibit anticancer activity by inducing apoptosis in cancer cells. The exact mechanisms by which it exerts this effect are still under investigation, but preliminary data suggest that it can interfere with critical signaling pathways involved in cell proliferation and survival. These findings have opened up new avenues for the development of phthalazine-based anticancer agents.

The structural features of Tert-butyl N-(4-chlorophthalazin-1-yl)carbamate make it an interesting candidate for further drug development. The combination of a bulky tert-butyl group and a reactive chlorophthalazin-1-yl moiety provides multiple sites for chemical modification, allowing researchers to optimize its pharmacological properties. For example, modifications at the chlorophthalazin-1-yl group can alter its solubility and bioavailability, while changes at the tert-butyl group can fine-tune its binding affinity to biological targets. Such structural modifications are crucial for developing drug candidates that meet stringent pharmacokinetic and pharmacodynamic requirements.

The use of computational methods has also played a significant role in understanding the behavior of Tert-butyl N-(4-chlorophthalazin-1-yl)carbamate both in vitro and in vivo. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets such as enzymes and receptors. These predictions can guide experimental efforts by identifying key structural features that are important for binding affinity and selectivity. Additionally, computational studies can help predict potential side effects and toxicity profiles, which are essential considerations in drug development.

In conclusion, Tert-butyl N-(4-chlorophthalazin-1-yl)carbamate (CAS No. 2680859-16-7) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features make it a versatile scaffold for drug design, particularly in the areas of anti-inflammatory and anticancer therapies. Ongoing research continues to explore its pharmacological properties and potential therapeutic applications, making it an exciting area of study for medicinal chemists and pharmacologists alike.